Cas no 2097940-13-9 ((2E)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(furan-2-yl)prop-2-enamide)

• Product Name: (2E)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(furan-2-yl)prop-2-enamide
• CAS No: 2097940-13-9
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 5469597
• Update Time: 2025-06-25

(2E)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(furan-2-yl)prop-2-enamide
• (E)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(furan-2-yl)prop-2-enamide

• Inchi： 1S/C17H20N4O2/c1-21(2)17-18-11-12-10-13(5-7-15(12)20-17)19-16(22)8-6-14-4-3-9-23-14/h3-4,6,8-9,11,13H,5,7,10H2,1-2H3,(H,19,22)/b8-6+
• InChI Key： XWGKKNCMTHEOLQ-SOFGYWHQSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)NC1CC2=CN=C(N(C)C)N=C2CC1

Computed Properties

• Exact Mass: 312.15862589 g/mol
• Monoisotopic Mass: 312.15862589 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 312.37
• XLogP3: 1.9
• Topological Polar Surface Area: 71.3

Additional information on (2E)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(furan-2-yl)prop-2-enamide

Introduction to Compound with CAS No. 2097940-13-9 and Product Name: (2E)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(furan-2-yl)prop-2-enamide

The compound with the CAS number 2097940-13-9 and the product name (2E)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(furan-2-yl)prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a tetrahydroquinazoline core and a furan moiety in its structure suggests a high degree of molecular complexity, which may contribute to its biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological properties. Tetrahydroquinazoline derivatives have been extensively studied for their potential as kinase inhibitors, particularly in the context of cancer therapy. The compound in question incorporates a dimethylamino group, which is known to enhance the solubility and bioavailability of molecules, making it an attractive candidate for further investigation.

The furan substituent in the molecule adds another layer of complexity, potentially influencing its interactions with biological targets. Furan derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The combination of these structural elements in (2E)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(furan-2-yl)prop-2-enamide makes it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of molecular diversity in the search for new therapeutic agents. The structural features of this compound suggest that it may interact with various biological targets, potentially leading to multiple modes of action. This is particularly relevant in the context of multifactorial diseases such as cancer, where targeting multiple pathways can lead to more effective treatment strategies.

The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions. The tetrahydroquinazoline core is typically synthesized through cyclization reactions involving appropriate precursors. The introduction of the dimethylamino group and the furan moiety requires careful selection of reagents and catalysts to ensure high yield and purity.

In terms of pharmacological evaluation, (2E)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(furan-2-yl)prop-2-enamide has shown promise in preliminary assays. Its ability to inhibit specific kinases has been demonstrated in vitro, suggesting potential applications in oncology. Additionally, its interaction with other biological targets such as enzymes and receptors is being explored to further elucidate its mechanism of action.

The development of new drug candidates is a multi-step process that involves not only chemical synthesis but also preclinical testing and clinical trials. The compound's journey from laboratory discovery to potential market approval is a testament to the rigorous standards required in pharmaceutical research. Each stage of development must be meticulously planned and executed to ensure safety and efficacy.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates. Molecular modeling techniques can predict how a compound will interact with biological targets at the atomic level. These predictions can guide experimental design and help prioritize compounds for further testing.

In conclusion, the compound with CAS number 2097940-13-9 and product name (2E)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-3-(furan-2-yl)prop-2-enamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it an exciting candidate for further research. As our understanding of biological systems continues to grow, compounds like this one will play a crucial role in the development of new treatments for various diseases.